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Compound of Interest

Compound Name: 2-Ethylbutyric acid

Cat. No.: B031108

Essential Safety and Handling Guide for 2-
Ethylbutyric Acid

This guide provides immediate safety, operational, and disposal protocols for laboratory
personnel, researchers, and drug development professionals handling 2-Ethylbutyric acid.
Adherence to these procedures is critical for ensuring personal safety and regulatory
compliance.

Chemical Identifier:

e Name: 2-Ethylbutyric acid
o CAS Number: 88-09-5

o Molecular Formula: CeH120:2

Hazard Summary: 2-Ethylbutyric acid is a combustible liquid that is toxic upon dermal
contact.[1] It is known to cause significant skin and eye irritation and may lead to organ
damage with repeated or prolonged exposure.[1][2][3] The target organs include the blood,
liver, and kidneys.[2][3]

Personal Protective Equipment (PPE) Requirements
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The following personal protective equipment is mandatory when handling 2-Ethylbutyric acid

to minimize exposure and ensure safety.

PPE Category

Specification

Eye and Face Protection

Chemical safety goggles are required. In
situations with a higher risk of splashing, a face
shield should be worn in addition to goggles.
This complies with OSHA's eye and face
protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4][5]

Hand Protection

Wear appropriate chemical-resistant gloves to
prevent skin contact.[4] While specific
breakthrough times are not detailed in the
provided results, nitrile or latex gloves are
commonly used. Always inspect gloves for
integrity before use and change them

immediately if contaminated.

Body Protection

Alab coat or apron is required.[6] For more
extensive handling, wear appropriate protective
clothing to prevent any possibility of skin
exposure.[4] Contaminated clothing must be

removed and washed before reuse.[4][5]

Respiratory Protection

Work should be conducted in a well-ventilated
area or under a chemical fume hood.[4][5] If
ventilation is inadequate or if irritation is
experienced, a NIOSH/MSHA or European
Standard EN 149 approved respirator with an
appropriate filter (e.g., type ABEK (EN14387))
should be used.[3] A respiratory protection
program that meets OSHA's 29 CFR 1910.134

and ANSI Z88.2 requirements must be followed.

[4]

Operational and Disposal Plan
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Step 1: Pre-Handling Preparations

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5]

 Verify that the work area, preferably a chemical fume hood, is clean and operational.

o Assemble all necessary materials, including 2-Ethylbutyric acid, other reagents, and
required equipment.

» Confirm the availability of spill cleanup materials, such as an inert absorbent (e.g., sand,
diatomite, or universal binder).[4][5]

e Don the required personal protective equipment as specified in the table above.
Step 2: Handling 2-Ethylbutyric Acid

» Handle 2-Ethylbutyric acid in a well-ventilated area, ideally within a chemical fume hood, to
minimize inhalation of vapors.[4][5]

e Avoid direct contact with skin, eyes, and clothing.[5]
o Keep the container tightly closed when not in use.[4]

o Keep the chemical away from heat, sparks, and open flames as it is a combustible liquid.[1]

[41[5]
» After handling, wash hands and any exposed skin thoroughly with soap and water.[1][4]
Step 3: Spill and Emergency Procedures
e Minor Spill:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, absorb the spill with an inert material like dry sand or earth.[4]
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o Collect the absorbed material and place it into a designated, labeled chemical waste
container.[4]

o Clean the spill area with soap and water.

e Major Spill or Exposure:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids occasionally. Seek immediate medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15 minutes while removing contaminated clothing. Seek immediate medical
attention.[4][5]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the
person is not breathing, begin artificial respiration. Seek immediate medical attention.[4]

o Ingestion: Do NOT induce vomiting. If the person is conscious, give 2-4 cupfuls of water or
milk. Seek immediate medical attention.[4]

Step 4: Waste Disposal

» All waste containing 2-Ethylbutyric acid, including empty containers and contaminated
absorbent materials, must be treated as hazardous waste.

o Store waste in a tightly sealed and properly labeled container.

o Dispose of all chemical waste in accordance with federal, state, and local regulations. This
should be done through an approved waste disposal facility.[5] Do not mix with other waste
materials.

Safe Handling Workflow
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Begin Process

Step 1: Pre-Handling
- Check safety equipment
- Prepare workspace
- Don PPE
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Step 2: Handling
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- Avoid contact
- Keep container closed
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Step 4: Disposal
- Collect in labeled container
- Follow regulations

Complete
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Caption: Workflow for the safe handling and disposal of 2-Ethylbutyric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2-
Ethylbutyric acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031108#personal-protective-equipment-for-handling-
2-ethylbutyric-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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